(Z)-7-((butyl(methyl)amino)methyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[butyl(methyl)amino]methyl]-6-hydroxy-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C20H23NO3S/c1-4-5-9-21(3)12-15-16(22)7-6-14-19(23)17(24-20(14)15)11-18-13(2)8-10-25-18/h6-8,10-11,22H,4-5,9,12H2,1-3H3/b17-11-
• InChI Key: DOVDJUQTRQGIHK-BOPFTXTBSA-N
• Canonical SMILES: CCCCN(C)CC1=C(C=CC2=C1OC(=CC3=C(C=CS3)C)C2=O)O
• Isomeric SMILES: CCCCN(C)CC1=C(C=CC2=C1O/C(=C\C3=C(C=CS3)C)/C2=O)O
• Molecular Formula: C20H23NO3S
• Molecular Weight: 357.5 g/mol
• CAS No.: 929456-53-1

Description

(Z)-7-((butyl(methyl)amino)methyl)-6-hydroxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H23NO3S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Atom Abstraction by Metal Complexes

Research on Cu(II) and Zn(II) complexes of phenoxyl radical species provides insight into the enzymatic mechanism of alcohol oxidation by galactose oxidase. These studies highlight the role of metal complexes in facilitating hydrogen atom abstraction, a process central to the understanding of enzymatic mechanisms in biochemistry (Taki et al., 2000).

PET Probe for Enzyme Imaging

A novel PET probe targeting the enzyme PIM1 was synthesized, showcasing the application of benzofuran derivatives in medical imaging. This research contributes to the development of diagnostic tools for diseases involving the PIM1 enzyme (Gao et al., 2013).

Anticholinesterase Activity

Compounds based on the molecular skeletons of furobenzofuran and methanobenzodioxepine have been studied for their anticholinesterase action, demonstrating potential therapeutic applications for diseases affected by cholinesterase activity (Luo et al., 2005).

Synthesis and Antioxidant Activity

The synthesis of benzofuran derivatives via a three-component Strecker-type reaction reveals their potential as antioxidants. These findings contribute to the search for new antioxidant agents with potential health benefits (Ezzatzadeh & Hossaini, 2018).

Fluorescent Zn(II) Sensors

Research into fluorescein-based dyes for Zn(II) sensing demonstrates the use of benzofuran derivatives in developing sensors with potential applications in biological imaging and metal ion detection (Nolan et al., 2006).